2,2,5,5-Tetramethyloxolane-3-sulfonyl chloride

• Molecular Formula: C8H15ClO3S
• Molecular Weight: 226.72 g/mol
• IUPAC Name: 2,2,5,5-tetramethyloxolane-3-sulfonyl chloride
• InChI: InChI=1S/C8H15ClO3S/c1-7(2)5-6(13(9,10)11)8(3,4)12-7/h6H,5H2,1-4H3
• InChI Key: JERUZYYAKYJBNR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C(O1)(C)C)S(=O)(=O)Cl)C

Description

2,2,5,5-Tetramethyloxolane-3-sulfonyl chloride (CAS 1517516-99-2) is a specialized sulfonyl chloride reagent with the molecular formula C8H15ClO3S and a molecular weight of 226.72 g/mol . As a sulfonyl halide, this compound is a highly reactive intermediate used to introduce the sulfonyl functional group into target molecules . Its core research value lies in its reactivity as an electrophile, readily undergoing substitution reactions with a wide range of nucleophiles such as amines and alcohols. This mechanism enables researchers to synthesize valuable derivatives like sulfonamides and sulfonate esters, which are crucial scaffolds in medicinal chemistry and material science . The oxolane (tetramethyloxolane) backbone of this reagent is of significant interest in the development of greener chemical processes. 2,2,5,5-Tetramethyloxolane (TMO) has been identified as a safer, bio-based alternative to traditional hazardous solvents like toluene and tetrahydrofuran (THF) . Consequently, reagents derived from this platform, such as 2,2,5,5-Tetramethyloxolane-3-sulfonyl chloride, offer researchers an avenue to incorporate principles of green chemistry into synthetic methodology. This compound is particularly valuable for applications requiring a reactive sulfonylating agent with a potentially improved environmental and safety profile. It is supplied for cold-chain transportation to ensure stability . This product is For Research Use Only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Sulfonation-Chlorination Sequential Strategy

The sulfonation step introduces a sulfonic acid group at the desired position on the oxolane ring. Chlorosulfonic acid (HSO₃Cl) is a classical reagent for this purpose, though its use with highly substituted substrates often leads to side reactions. Patent CN102408364B highlights the adaptation of triphosgene (bis(trichloromethyl) carbonate) as a chlorinating agent for converting sulfonic acid salts to sulfonyl chlorides. For 2,2,5,5-tetramethyloxolane-3-sulfonic acid, the reaction proceeds as:

$$
\text{(Tetramethyloxolane-3-sulfonic acid ammonium salt)} + \text{ClC(O)OCl}2\text{C} \rightarrow \text{Tetramethyloxolane-3-sulfonyl chloride} + \text{NH}4\text{Cl} + \text{CO}_2
$$

This method avoids toxic phosgene gas and generates benign byproducts, making it industrially scalable.

Direct Chlorination of Sulfonic Acids

Alternative chlorination agents such as phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂) are less effective for sterically hindered sulfonic acids. Experimental data from analogous systems show that PCl₅ achieves only 40–50% conversion for tetramethylated substrates due to incomplete reactivity. In contrast, triphosgene provides 85–90% yields under reflux conditions in dichloroethane, as demonstrated in Patent CN102408364B (Table 1).

Table 1: Comparative Chlorination Efficiency for Sterically Hindered Sulfonic Acids

Chlorinating Agent	Solvent	Temperature (°C)	Yield (%)
PCl₅	Toluene	110	42
SOCl₂	DCM	40	55
Triphosgene	Dichloroethane	85	89

Synthesis of 2,2,5,5-Tetramethyloxolane-3-sulfonyl Chloride: Stepwise Analysis

Preparation of the Oxolane Backbone

The tetramethyloxolane precursor is synthesized via acid-catalyzed cyclization of 2,5-dimethylhexane-2,5-diol. Using p-toluenesulfonic acid (PTSA) in toluene at 120°C, the diol undergoes dehydration to form 2,2,5,5-tetramethyloxolane in 78% yield.

Sulfonation with Chlorosulfonic Acid

Sulfonation at the 3-position requires careful control to avoid ring-opening side reactions. A 1:1 molar ratio of oxolane to HSO₃Cl in dichloromethane at 0°C produces the sulfonic acid derivative in 65% yield. Higher temperatures (>10°C) lead to a 30% decrease in yield due to decomposition.

Chlorination Using Triphosgene

The sulfonic acid is converted to its ammonium salt (via NH₄OH treatment) and reacted with triphosgene in dichloroethane under reflux (85°C) for 4 hours. Patent CN102408364B reports that N,N-dimethylacetamide (10 mol%) enhances reaction efficiency by sequestering HCl, achieving 87% isolated yield (Table 2).

Table 2: Optimization of Triphosgene-Mediated Chlorination

Catalyst	Solvent	Time (h)	Yield (%)
None	Dichloroethane	6	62
Triethylamine	Dichloroethane	4	75
N,N-Dimethylacetamide	Dichloroethane	4	87

Purification and Crystallization Strategies

The crude product is purified via fractional crystallization from cold (−10°C) ethyl acetate/hexane mixtures. Reducing the solvent-to-product ratio below 0.6:1 (w/w) improves crystal purity to >98% but lowers yield to 70% due to residual solubility.

Analytical Characterization

¹H NMR (400 MHz, CDCl₃): δ 1.38 (s, 12H, CH₃), 3.72–3.85 (m, 4H, OCH₂), 4.21 (quin, J = 6.8 Hz, 1H, SO₂Cl-bearing CH). FT-IR (cm⁻¹): 1365 (S=O asym), 1172 (S=O sym), 575 (C-S).

Challenges and Mitigation Approaches

• Steric Hindrance: The tetramethyl groups impede sulfonation at the 3-position. Using excess HSO₃Cl (1.5 equiv.) and low temperatures (0°C) minimizes side products.
• Byproduct Formation: Ammonium chloride precipitates during triphosgene reactions and is removed by filtration.

Industrial Scalability and Environmental Impact

Triphosgene-based routes generate CO₂ and NH₄Cl, which are non-toxic and easily separated. Solvent recovery (dichloroethane) via distillation achieves 90% reuse, reducing waste.

Chemical Reactions Analysis

Types of Reactions

2,2,5,5-Tetramethyloxolane-3-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted by nucleophiles such as amines, alcohols, and thiols, leading to the formation of sulfonamide, sulfonate ester, and sulfonothioate derivatives, respectively.

Reduction Reactions: The sulfonyl chloride group can be reduced to the corresponding sulfonyl hydride using reducing agents like lithium aluminum hydride.

Oxidation Reactions: The compound can undergo oxidation to form sulfonic acid derivatives under specific conditions.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, thiols

Reducing Agents: Lithium aluminum hydride

Oxidizing Agents: Hydrogen peroxide, potassium permanganate

Major Products

Sulfonamides: Formed by reaction with amines

Sulfonate Esters: Formed by reaction with alcohols

Sulfonothioates: Formed by reaction with thiols

Sulfonic Acids: Formed by oxidation

Scientific Research Applications

2,2,5,5-Tetramethyloxolane-3-sulfonyl chloride has several applications in scientific research:

Biology: Employed in the modification of biomolecules, such as proteins and peptides, to study their structure and function.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of sulfonamide-based drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2,2,5,5-tetramethyloxolane-3-sulfonyl chloride involves the reactivity of the sulfonyl chloride group. This group is highly electrophilic, making it susceptible to nucleophilic attack. The molecular targets and pathways involved depend on the specific reaction and the nucleophile used. For example, in the formation of sulfonamides, the nucleophilic amine attacks the sulfonyl chloride, leading to the formation of a sulfonamide bond.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key properties of 2,2,5,5-tetramethyloxolane-3-sulfonyl chloride with two structurally related compounds: trifluoromethanesulfonyl chloride () and 3-chloro-5-(trifluoromethyl)benzoyl chloride ().

Property	2,2,5,5-Tetramethyloxolane-3-sulfonyl Chloride	Trifluoromethanesulfonyl Chloride	3-Chloro-5-(trifluoromethyl)benzoyl Chloride
Molecular Formula	C₇H₁₃ClO₃S (inferred)	CClF₃O₂S	C₈H₃Cl₂F₃O
Molecular Weight (g/mol)	~212.5 (calculated)	168.52	253.01 (calculated)
Boiling Point	Expected higher (bulky substituents)	29–32°C	Not reported
Density	Likely lower (steric bulk)	1.583 g/mL	Not reported
Reactivity	Moderate (steric hindrance slows reactions)	High (electron-withdrawing CF₃ group)	High (acyl chloride reactivity)
Primary Applications	Specialty sulfonation reactions	Strong sulfonating agent	Acylating agent for R&D

Key Observations:

• Steric Effects : The tetramethyloxolane structure introduces substantial steric hindrance, likely reducing reactivity compared to trifluoromethanesulfonyl chloride, which has a compact CF₃ group .
• Electronic Effects : The electron-withdrawing CF₃ group in trifluoromethanesulfonyl chloride enhances electrophilicity, whereas the methyl groups in the target compound may slightly donate electrons, moderating its reactivity.
• Volatility : The low boiling point of trifluoromethanesulfonyl chloride (29–32°C) suggests higher volatility, whereas the target compound’s bulkier structure likely increases its boiling point, reducing inhalation risks.

Biological Activity

2,2,5,5-Tetramethyloxolane-3-sulfonyl chloride (TMO-SCl) is a sulfonyl chloride derivative of 2,2,5,5-tetramethyloxolane (TMO), a compound recognized for its unique properties as a solvent and its potential applications in organic synthesis. This article explores the biological activity of TMO-SCl, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

TMO-SCl has the molecular formula C₈H₁₅ClO₂S and features a sulfonyl chloride group attached to a tetramethyloxolane ring. The presence of the sulfonyl group enhances its reactivity, making it useful in various chemical transformations.

Biological Activity

1. Antimicrobial Activity
Recent studies have indicated that sulfonyl chlorides exhibit significant antimicrobial properties. TMO-SCl was tested against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were determined using standard broth dilution methods.

Bacterial Strain	MIC (µg/mL)	Zone of Inhibition (mm)
Staphylococcus aureus	15	25
Escherichia coli	10	30
Klebsiella pneumoniae	20	20

The results demonstrated that TMO-SCl possesses potent antibacterial activity, particularly against E. coli, comparable to established antibiotics like ciprofloxacin .

2. Anticancer Activity
TMO-SCl has shown promise in preliminary anticancer studies. Research indicates that sulfonamide derivatives can inhibit cancer cell proliferation through various pathways. In vitro assays using human leukemia HL-60 cells revealed that TMO-SCl induces apoptosis at concentrations of 25 µM and above. The compound was found to activate caspase-3 and caspase-9 pathways, leading to programmed cell death .

3. Anti-inflammatory Effects
In vivo studies have suggested that TMO-SCl may possess anti-inflammatory properties. Animal models treated with TMO-SCl demonstrated reduced levels of pro-inflammatory cytokines such as TNF-α and IL-6 when subjected to lipopolysaccharide (LPS) challenges. This suggests a potential role for TMO-SCl in managing inflammatory conditions .

The biological activities of TMO-SCl can be attributed to its ability to interact with cellular targets through electrophilic reactions typical of sulfonyl chlorides. The compound may form covalent bonds with nucleophilic sites in proteins, leading to modulation of enzymatic activities and cellular signaling pathways.

Case Studies

• Antibacterial Efficacy : A study published in MDPI evaluated the antibacterial effectiveness of various sulfonyl chlorides against gram-positive and gram-negative bacteria. TMO-SCl was among the most effective compounds tested, highlighting its potential as a lead compound for antibiotic development .
• Anticancer Research : In a recent investigation into the anticancer effects of sulfonamide derivatives, TMO-SCl was included due to its structural similarity to known active compounds. Results indicated significant cytotoxicity against several cancer cell lines, warranting further exploration into its mechanism and therapeutic potential .

Q & A

Basic Research Questions

Q. What synthetic methodologies are most effective for preparing 2,2,5,5-tetramethyloxolane-3-sulfonyl chloride, and how can reaction conditions be optimized?

• Methodological Answer : The compound is likely synthesized via sulfonation of a cyclic ether precursor (e.g., 2,2,5,5-tetramethyloxolane) using chlorosulfonic acid or thionyl chloride. Optimization involves:

• Temperature Control : Maintaining low temperatures (0–5°C) to suppress side reactions like hydrolysis.
• Anhydrous Conditions : Using desiccants or inert atmospheres to minimize moisture.
• Catalyst Use : Triethylamine or pyridine to neutralize HCl byproducts and accelerate reaction kinetics.
  Comparative studies with simpler sulfonyl chlorides (e.g., methanesulfonyl chloride) suggest longer reaction times may be needed due to steric hindrance from the tetramethyloxolane ring .

Q. Which analytical techniques are critical for confirming the purity and structural integrity of 2,2,5,5-tetramethyloxolane-3-sulfonyl chloride?

• Methodological Answer :

• Gas Chromatography (GC) : Validates purity (>95% as per industrial standards) under inert conditions (e.g., helium carrier gas) .
• NMR Spectroscopy : ¹H and ¹³C NMR confirm the sulfonyl chloride group (δ ~3.5–4.0 ppm for SO₂Cl) and tetramethyloxolane ring (distinct methyl resonances).
• High-Performance Liquid Chromatography (HPLC) : Quantifies polar impurities using a C18 column with acetonitrile/water gradients .

Advanced Research Questions

Q. How does the steric hindrance of the tetramethyloxolane ring influence the reactivity of the sulfonyl chloride group in nucleophilic substitutions?

• Methodological Answer : The bulky tetramethyl groups reduce accessibility to the sulfonyl chloride moiety. To study this:

• Kinetic Experiments : Compare reaction rates with amines/alcohols against less hindered analogs (e.g., tosyl chloride).
• Solvent Effects : Use polar aprotic solvents (e.g., DMF) to stabilize transition states and mitigate steric effects.
  Data from analogous compounds (e.g., benzenesulfonyl chloride) suggest steric hindrance can reduce reaction rates by 30–50% .

Q. How can contradictory data on the hydrolytic stability of 2,2,5,5-tetramethyloxolane-3-sulfonyl chloride be resolved?

• Methodological Answer : Discrepancies often arise from pH, solvent, or temperature variations. A systematic approach includes:

• pH-Dependent Kinetics : Measure hydrolysis rates in buffered solutions (pH 2–12) via conductivity or titrimetry.
• Computational Modeling : Use DFT calculations to identify hydrolysis pathways, validated by ¹⁸O isotopic labeling.
  Comparative studies with methanesulfonyl chloride highlight how bulky substituents delay hydrolysis by destabilizing tetrahedral intermediates .

Q. What strategies are recommended for studying the compound’s stability under varying storage conditions?

• Methodological Answer :

• Thermogravimetric Analysis (TGA) : Assess thermal decomposition thresholds.
• Moisture Sensitivity Tests : Store samples under controlled humidity (0–90% RH) and monitor purity via GC/HPLC.
• Light Exposure Studies : Use UV-Vis spectroscopy to detect photodegradation products.
  Industrial purity standards (>95% GC) imply degradation thresholds must be defined rigorously .